Cas no 976-56-7 (Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate)

Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate structure

976-56-7 structure

Product Name:Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate

CAS No:976-56-7

Molecular Formula:C₁₉H₃₃O₄P

Molecular Weight:356.436687231064

MDL:MFCD00227871

CID:40436

PubChem ID:87569321

Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate Properties

Names and Identifiers

- Diethyl 3,5-di-tert-butyl-4-hydroxybenzyl phosphate
- Antioxidant 1222
- Diethyl 3,5-Di-tert-butyl-4-hydroxybenzylphosphonate
- 3,5-di-tert-butyl-4-hydroxybenzyl-phosphonic acid diethyl ester
- 4-Hydroxy-3.5-di-tert.-butyl-phenyl-methan-phosphonsaeurediethylester
- Diethyl ((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)phosphonate
- diethyl (3,5-di-tert-butyl-4-hydroxyphenyl)methanephosphonate
- diethyl 4-hydroxy-3,5-di-tert-butylbenzylphosphonate
- EINECS 213-551-9
- O,O-diethyl (3,5-ditert-butyl-4-hydroxybenzyl)phosphonate
- Phosphonic acid,[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-,diethyl ester
- 3,5-Di-tert-butyl-4-hydroxybenzylphosphonic Acid Diethyl Ester
- Diethyl P-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]phosphonate (ACI)
- Phosphonic acid, (3,5-di-tert-butyl-4-hydroxybenzyl)-, diethyl ester (7CI, 8CI)
- Phosphonic acid, [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, diethyl ester (9CI)
- (3,5-Di-tert-butyl-4-hydroxy-benzyl)-phosphonic acid diethyl ester
- Antioxidant 122
- Diethyl (3,5-di-tert-butyl-4-hydroxybenzyl)phosphonate
- Diethyl [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]phosphonate
- Heat Stabilizer 3114
- Irgamod 295
- Irganox 1222
- NSC 635180
- P-[3,5-Bis(1,1-dimethylethyl)-4-hydroxyphenyl]methylphosphonic acid diethyl ester
- 976-56-7
- Phosphonic acid, ((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)-, diethyl ester
- NSC-635180
- NSC635180
- MFCD00227871
- SCHEMBL39364
- Phosphonic acid, P-((3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)methyl)-, diethyl ester
- D2967
- diethyl 3,5-di-t-butyl-4-hydroxybenzylphosphonate
- BIS(1,1-DIMETHYLETHYL)-4-HYDROXYPHENYL)METHYL)PHOSPHONIC ACID DIETHYL ESTER, ((3,5-
- Q27291597
- DTXSID7061356
- diethyl (3,5-di-tert-butyl-4-hydroxyphenyl)methylphosphonate
- SR-01000402272-1
- V6MOU97T5J
- 3,5-di-tert. butyl-4-hydroxybenzyl-phosphonic acid diethyl ester
- EU-0001821
- SR-01000402272
- Heat Stabilizer 3114; Irgamod 295; NSC 635180
- H10954
- W-109624
- DB-057681
- NS00015579
- STK365464
- diethyl [(3,5-di-tert-butyl-4-hydroxyphenyl)methyl]phosphonate
- Phosphonic acid, [[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]methyl]-, diethyl ester
- Diethyl [[3,5-dis(1,1-dimethylethyl)-4-OHphenyl]methyl]phosphonate
- (3,5-ditert-butyl-4-hydroxy-phenyl)methyl diethyl phosphate
- Diethyl 35-Di-tert-butyl-4-hydroxybenzylphosphonate
- AS-70580
- 2,6-ditert-butyl-4-(diethoxyphosphorylmethyl)phenol
- AKOS004912739
- UNII-V6MOU97T5J
- Diethyl3,5-di-tert-butyl-4-hydroxybenzylphosphonate
- +Expand
- MDL： MFCD00227871
- InChIKey： GJDRKHHGPHLVNI-UHFFFAOYSA-N
- Inchi： 1S/C19H33O4P/c1-9-22-24(21,23-10-2)13-14-11-15(18(3,4)5)17(20)16(12-14)19(6,7)8/h11-12,20H,9-10,13H2,1-8H3
- SMILES： O=P(CC1C=C(C(C)(C)C)C(O)=C(C(C)(C)C)C=1)(OCC)OCC

Computed Properties

Exact Mass: 356.21200
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 8
Monoisotopic Mass: 356.21164653g/mol
Heavy Atom Count: 24
Complexity: 402
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.7
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 55.8Å²

Experimental Properties

LogP: 5.75330
PSA: 65.57000
Melting Point: 120.0 to 124.0 deg-C
Color/Form: White or yellowish crystalline powder.
Solubility: Slightly soluble in water, the number of grams dissolved in 100ml of the following solvents at 20 ° C is

Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003PWC-100mg	Diethyl 3，5-Di-tert-butyl-4-hydroxybenzylphosphonate	976-56-7	98%(HPLC)	100mg	$39.00	2024-04-19
A2B Chem LLC	AB72732-100mg	Diethyl 3,5-di-tert-butyl-4-hydroxybenzyl phosphate	976-56-7	98%(HPLC)	100mg	$24.00	2024-07-18
Aaron	AR003Q4O-5g	Diethyl 3，5-Di-tert-butyl-4-hydroxybenzylphosphonate	976-56-7	98%	5g	$5.00	2024-05-20
abcr	AB171318-1 g	Diethyl 3,5-di-tert-butyl-4-hydroxybenzylphosphonate, 98%; .	976-56-7	98%	1g	€148.10	2023-06-23
Ambeed	A676567-1kg	Diethyl 3,5-di-tert-butyl-4-hydroxybenzylphosphonate	976-56-7	98%	1kg	$60.0
Chemenu	CM344756-250mg	Diethyl 3,5-di-tert-butyl-4-hydroxybenzyl phosphate	976-56-7	95%+	250mg	$86	2022-06-09
Cooke Chemical	T8663230-1g	Diethyl 3,5-Di-tert-butyl-4-hydroxybenzylphosphonate	976-56-7	>98.0%(HPLC)	1g	RMB 580.00	2023-09-07
Crysdot LLC	CD62000006-5g	Diethyl 3,5-di-tert-butyl-4-hydroxybenzylphosphonate	976-56-7	97%	5g	$747	2024-07-18
eNovation Chemicals LLC	D108686-100g	Diethyl3,5-di-tert-butyl-4-hydroxybenzylphosphate	976-56-7	97%	100g	$200	2022-10-16
TRC	D477125-10mg	Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate	976-56-7		10mg	$ 50.00	2022-06-05

Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate Synthesis

Synthetic Circuit 1

955-01-1

122-52-1

976-56-7

Reaction Conditions

1.1 3 h, 120 °C

Reference

: 1,1- And 1,2-bisphosphonates as apolipoprotein E modulators and therapeutic uses for treatment of cardiovascular and neurol. diseases

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

128-39-2

50-00-0

122-52-1

976-56-7

Reaction Conditions

1.1 Reagents: Dimethylamine Solvents: Acetic acid
1.2 -

Reference

: Process for preparation of sterically hindered hydroxybenzylphosphonates

, European Patent Organization, , ,

Synthetic Circuit 3

794-53-6

762-04-9

976-56-7

Reaction Conditions

Reference

: Cyclic organophosphorus compounds with an active methyl group. II. Synthesis and some transformations of 3,5-di-tert-butyl-4-hydroxybenzylcyclophosphonates

Ovchinnikov, V. V.; Cherkasova, O. A.; Mukmeneva, N. A.; Liakumovich, A. G.; Pudovik, A. N., Zhurnal Obshchei Khimii, 1981, 51(5), 999-1002

Synthetic Circuit 4

128-39-2

50-00-0

762-04-9

976-56-7

Reaction Conditions

1.1 Reagents: Dimethylamine Solvents: Methanol , Water
1.2 Reagents: Sodium hydroxide

Reference

: Preparation of substituted benzylphosphonate esters as resin antioxidants

, Japan, , ,

Synthetic Circuit 5

128-39-2

50-00-0

122-52-1

976-56-7

Reaction Conditions

1.1 Reagents: Dimethylamine Solvents: Methanol
1.2 Catalysts: Sulfuric acid

Reference

: Preparation of substituted benzylphosphonate esters as antioxidants for resins

, Japan, , ,

Synthetic Circuit 6

122-52-1

88-27-7

976-56-7

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Heptane

Reference

: Preparation of benzylphosphonates from benzylamines and trialkyl phosphites

, Japan, , ,

Synthetic Circuit 7

51917-73-8

122-52-1

976-56-7

Reaction Conditions

Reference

: Synthesis and properties of phosphorylated 2,6-di-tert-butyl-4-methylene-2,5-cyclohexadiene-1-ones

Ismagilov, R. K.; Moskva, V. V.; Arkhipov, V. P.; Ivantsov, A. E.; Kopylova, L. Yu., Zhurnal Obshchei Khimii, 1991, 61(2), 387-91

Synthetic Circuit 8

955-01-1

122-52-1

976-56-7

Reaction Conditions

Reference

: Synthesis and ESR spectra of persistent aroxyls. III. Dialkyl 3,5-di-t-butyl-4-hydroxybenzylphosphonates and their corresponding aroxyls

Herdan, Jean M.; Negoita, Nicolae; Grecu, Maria Nicoleta; Gheorghiu, Mircea D.; Balaban, Alexandru T., Revue Roumaine de Chimie, 1989, 34(7), 1515-21

Synthetic Circuit 9

128-39-2

122-52-1

50-00-0

976-56-7

Reaction Conditions

1.1 Reagents: Dimethylamine Solvents: Ethanol , Dimethylformamide

Reference

: Preparation of [(hydroxyphenyl)methyl]phosphonates by reaction of phenol with formaldehyde and a phosphite

, European Patent Organization, , ,

Synthetic Circuit 10

762-04-9

128-37-0

976-56-7

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide , α-Methylstyrene Catalysts: Cupric acetate Solvents: Acetonitrile ; rt; 3 h, 60 °C

Reference

: Copper-catalyzed three-component phosphorylation-peroxidation of alkenes

Chen, Yan; Chen, Yuanjin; Lu, Shenglin; Li, Zhiping, Organic Chemistry Frontiers, 2018, 5(6), 972-976

Synthetic Circuit 11

2091-51-2

122-52-1

976-56-7

Reaction Conditions

Reference

: Optical component comprising waveguide and quantum confined semiconductor nanoparticles

, United States, , ,

Synthetic Circuit 12

2091-51-2

122-52-1

976-56-7

Reaction Conditions

Reference

: Quantum confined semiconductor nanocrystals useful to separate light source without crosstalk

, World Intellectual Property Organization, , ,

Synthetic Circuit 13

2091-51-2

122-52-1

976-56-7

Reaction Conditions

Reference

: Nanoparticle including multi-functional ligand and method

, World Intellectual Property Organization, , ,

Synthetic Circuit 14

2091-51-2

122-52-1

976-56-7

Reaction Conditions

Reference

: Solid state lighting devices including quantum confined semiconductor nanoparticles

, World Intellectual Property Organization, , ,

Synthetic Circuit 15

128893-72-1

976-56-7

60367-10-4

Reaction Conditions

1.1 Reagents: Zinc Solvents: Acetic acid

Reference

: α-Diethoxyphosphoryl-2,6-di-tert-butyl-4-methylene-2,5-cyclohexadienone: reduction and formation

Ismagilov, R. K.; Moskva, V. V.; Kuz'min, V. K., Zhurnal Obshchei Khimii, 1995, 65(9), 1477-8

Synthetic Circuit 16

762-04-9

88-27-7

976-56-7

118-82-1

Reaction Conditions

1.1 Reagents: Sodium methoxide , Hydrogen peroxide ; 2 h, 95 - 100 °C

Reference

: Production process of antioxidant 1425

, China, , ,

Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate Raw materials

Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate Preparation Products

Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate Suppliers

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Diethyl (3,5-Di-tert-butyl-4-hydroxybenzyl)phosphonate Related Literature

1. Back cover

Nanoscale Adv., 2022,4, 4025-4026
2. Molecular and electronic structure of an azidocobalt(iii) complex derived from X-ray crystallography, linear spectroscopy and quantum chemical calculations†

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3. Organophotocatalysis system of p/n bilayers for wide visible-light-induced molecular hydrogen evolution†

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4. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks†

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5. Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array†

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6. Impact of helical organization on the photovoltaic properties of oligothiophene supramolecular polymers†

Hayato Ouchi,Takahiro Kizaki,Xu Lin,Nagahiro Hoshi,Fabien Silly,Takanori Fukushima Chem. Sci., 2018,9, 3638-3643
7. Enhanced field-emission of silver nanoparticle–graphene oxide decorated ZnO nanowire arrays

Guojing Wang,Jiecui Liao,Chienhua Chen,Shasha Lv,Chuanqing Shi Phys. Chem. Chem. Phys., 2015,17, 31822-31829
8. Mesoscopic simulations of hydrophilic cross-linked polycarbonate polyurethane networks: structure and morphology†

E. Iype,A. C. C. Esteves,G. de With Soft Matter, 2016,12, 5029-5040
9. Applications of magnetic and electromagnetic forces in micro-analytical systems

M. Suwa,S. Tsukahara,H. Watarai Lab Chip, 2023,23, 1097-1127
10. Fluorescence spectra of asymmetric diamines having primary and tertiary amino groups

Phys. Chem. Chem. Phys., 1999,1, 421-425

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